Cas no 1798462-15-3 (Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)-)

• Product Name: Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)-
• CAS No: 1798462-15-3
• MF: C₁₇H₁₈F₃N₃O₂
• MW: 353.338934421539
• CID: 5376970
• Update Time: 2025-11-01

Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)-

• Inchi： 1S/C17H18F3N3O2/c18-17(19,20)14-3-1-13(2-4-14)16(24)22-15-9-21-23(11-15)10-12-5-7-25-8-6-12/h1-4,9,11-12H,5-8,10H2,(H,22,24)
• InChI Key： BGFIMWKHPVBHOI-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)C1=CC=C(C(F)(F)F)C=C1

Additional information on Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)-

Introduction to Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl)

Benzamide derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications in drug design and material science. Among these, the compound Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl), with CAS No. 1798462-15-3, stands out as a promising candidate for its unique structural features and potential biological activities. This compound combines the aromatic stability of benzamide with the functional versatility of pyrazole and tetrahydrofuran moieties, making it a subject of extensive research in recent years.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in medicinal chemistry. The pyrazole ring in this compound is known to exhibit significant binding affinity towards various biological targets, including enzymes and receptors. This property has led researchers to explore its potential in the development of novel therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that pyrazole-containing benzamides can act as potent inhibitors of certain kinases, which are key players in cancer progression.

The tetrahydrofuran (THF) moiety attached to the pyrazole ring adds another layer of complexity to this compound's structure. THF is a five-membered ether with excellent solubility properties, which can enhance the bioavailability of the compound. Moreover, the presence of a trifluoromethyl group at the para position of the benzamide ring introduces electron-withdrawing effects, further modulating the compound's electronic properties and reactivity. This trifluoromethyl substitution has been shown to improve metabolic stability and pharmacokinetic profiles in similar compounds.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the pyrazole core, followed by its functionalization with the THF-containing substituent. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made these synthetic processes more efficient and environmentally friendly.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a ligand in metalloenzyme inhibition suggests its role in anti-inflammatory and anti-cancer drug development. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with enhanced functionalities. Researchers are also exploring its use in sensor technologies due to its responsiveness to environmental changes such as pH and temperature.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind this compound's biological activities. Advanced computational techniques like molecular docking and dynamics simulations are being employed to predict its binding modes with target proteins. These studies are expected to provide valuable information for optimizing its therapeutic potential while minimizing off-target effects.

In conclusion, Benzamide, N-[1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-pyrazol-4-yl]-4-(trifluoromethyl) is a multifaceted compound that bridges organic synthesis and medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future drug discovery efforts and material innovation.